Cas no 327078-32-0 (3-5-(4-fluorophenyl)furan-2-ylprop-2-enoic acid)

• Product Name: 3-5-(4-fluorophenyl)furan-2-ylprop-2-enoic acid
• CAS No: 327078-32-0
• MF: C₁₃H₉FO₃
• MW: 232.207167387009
• MDL: MFCD02344543
• CID: 5185239
• Update Time: 2026-03-05

3-5-(4-fluorophenyl)furan-2-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[5-(4-fluorophenyl)-2-furanyl]-
• 3-5-(4-fluorophenyl)furan-2-ylprop-2-enoic acid

• MDL： MFCD02344543
• Inchi： 1S/C13H9FO3/c14-10-3-1-9(2-4-10)12-7-5-11(17-12)6-8-13(15)16/h1-8H,(H,15,16)
• InChI Key： LHPYNYVABBATBM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC=C(C2=CC=C(F)C=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-5-(4-fluorophenyl)furan-2-ylprop-2-enoic acid

Introduction to 3-5-(4-fluorophenyl)furan-2-ylprop-2-enoic acid (CAS No. 327078-32-0)

3-5-(4-fluorophenyl)furan-2-ylprop-2-enoic acid, identified by the Chemical Abstracts Service registry number 327078-32-0, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, featuring a conjugated system of a furan ring and a prop-2-enoic acid moiety appended to a 4-fluorophenyl group, presents a unique combination of pharmacophoric elements that make it a promising candidate for further exploration in therapeutic applications.

The structural framework of 3-5-(4-fluorophenyl)furan-2-ylprop-2-enoic acid incorporates several key functional groups that are known to contribute to biological activity. The furan ring, characterized by its oxygen-containing heterocycle, is frequently encountered in natural products and pharmaceuticals, often serving as a scaffold for bioactivity. The presence of a double bond in the prop-2-enoic acid segment introduces conformational flexibility, which can be exploited to modulate interactions with biological targets. Additionally, the 4-fluorophenyl substituent introduces a fluorine atom, a common pharmacophore that enhances metabolic stability and binding affinity in many drug candidates.

In recent years, there has been growing interest in the development of novel compounds based on furan derivatives due to their diverse biological activities. Studies have demonstrated that furan-based molecules can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of atoms in 3-5-(4-fluorophenyl)furan-2-ylprop-2-enoic acid may contribute to its potential utility in these areas. For instance, the conjugation between the furan ring and the propenoic acid moiety could facilitate interactions with enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. Medicinal chemists often employ structurally diverse molecules like 3-5-(4-fluorophenyl)furan-2-ylprop-2-enoic acid as starting points for scaffold hopping, a strategy used to generate novel analogs with improved pharmacokinetic or pharmacodynamic properties. The combination of the furan scaffold with the propenoic acid group provides multiple sites for chemical modification, allowing for the exploration of various structural modifications to optimize biological activity.

Recent advancements in computational chemistry have enabled more efficient screening and design of molecules like 3-5-(4-fluorophenyl)furan-2-ylprop-2-enoic acid. Techniques such as molecular docking and virtual screening have been instrumental in identifying potential binding interactions with target proteins. These computational approaches can help predict how the compound might interact with biological systems, providing valuable insights before experimental validation is conducted. Such methods are particularly useful in prioritizing candidates for further investigation.

The role of fluorine substituents in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often enhances their binding affinity to biological targets due to changes in electronic distribution and steric effects. In 3-5-(4-fluorophenyl)furan-2-ylprop-2-enoic acid, the fluorine atom on the phenyl ring may contribute to improved solubility and metabolic stability, critical factors for drug efficacy and safety. Furthermore, fluorinated compounds have shown promise in clinical trials across various therapeutic areas, including oncology and central nervous system disorders.

Current research efforts are focused on expanding the chemical space explored by compounds like 3-5-(4-fluorophenyl)furan-2-ypropenoic acid (CAS No. 32707832). By leveraging synthetic methodologies such as cross-coupling reactions and palladium-catalyzed transformations, chemists are able to construct increasingly complex derivatives with tailored properties. These efforts aim to identify new lead compounds that could eventually progress into clinical development.

The potential applications of 3-(5-(4-fluorophenyl)furan - 2 - yl) prop - 2 - enoic acid extend beyond traditional small-molecule drug discovery. Its structural features make it an attractive candidate for use as an intermediate in the synthesis of biologics or other large-molecule therapeutics. Additionally, its ability to modulate biological pathways suggests it may have utility in diagnostic imaging or as a tool compound for mechanistic studies.

In conclusion, 3 - 5 - ( 4 - fluoro phen yl) furan - 2 - yl prop - 2 - eno ic aci d ( CAS No . 32707832 ) represents an exciting opportunity for researchers interested in developing novel therapeutics. Its unique structural features and potential biological activities position it as a valuable asset in medicinal chemistry libraries. As research continues to uncover new applications for this compound and its derivatives, it will be fascinating to witness how these findings translate into tangible benefits for patients worldwide .